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Compound of Interest

Compound Name: D-Lyxose-5-13C

CAS No.: 139657-61-7

Cat. No.: B583858

Get Quote

Not all labeled carbohydrates are created equal. The table below illustrates the analytical

disparities between different grades of D-Lyxose-5-¹³C and their unlabeled counterpart,

highlighting how these metrics impact experimental outcomes.

Table 1: Performance and QC Comparison of D-Lyxose Variants
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Metric
High-Grade D-
Lyxose-5-¹³C

Standard-
Grade D-
Lyxose-5-¹³C

Unlabeled D-
Lyxose

Impact on
Research Data

Isotopic

Enrichment
≥ 99% ¹³C at C5 ~ 95% ¹³C

Natural

Abundance

(1.1%)

<99%

enrichment

requires complex

mathematical

corrections for

natural isotopes,

increasing data

variance in

MFA[2].

Chemical Purity
≥ 98% (HPLC-

ELSD)
90 - 95% ≥ 98%

Impurities (e.g.,

isomeric

pentoses)

introduce

isobaric

interference in

MS, skewing

quantitative flux

data.

Positional

Fidelity

Confirmed

exclusively at C5

Potential isotopic

scrambling
N/A

Scrambling

confounds 2D

NMR structural

assignments and

positional

isotopomer

analysis.

Application

Suitability

High-resolution

biomolecular

NMR, precision

MFA[1]

Qualitative

tracing, basic

assay

development

Baseline

controls, non-

tracer assays

High-grade

tracers yield

unequivocal

isotopic fine

structure,

essential for

advanced
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proteomics and

metabolomics[4].

Core QC Metrics & The Causality of Analytical
Choices
1. Isotopic Enrichment via High-Resolution LC-MS The Causality: Measuring isotopic purity

requires distinguishing the enriched compound from naturally occurring isotopes. We employ

high-resolution liquid chromatography-mass spectrometry (LC-MS) because it resolves isotopic

fine structure that lower-resolution techniques miss[4]. Precise LC separation isolates D-Lyxose

from matrix interferents, while ultrahigh mass resolution (<1 ppm mass error) unequivocally

assigns the ¹³C enrichment level by differentiating subtle shifts in peak centroids[3].

2. Positional Purity via ¹H/¹³C NMR Spectroscopy The Causality: Mass spectrometry

determines overall enrichment but cannot easily confirm that the ¹³C atom is exclusively located

at the C5 position without complex MS/MS fragmentation. NMR solves this. By analyzing the ¹H

NMR spectra, we look for the large one-bond proton-carbon coupling constant (¹J_HC),

typically in the range of 140–150 Hz[5]. This coupling confirms the exact spatial location of the

isotope. It is a self-validating system: the presence of the ¹J_HC split directly correlates to the

¹³C enrichment at that specific carbon node.

Self-Validating Experimental Protocols
Protocol 1: Step-by-Step Isotopic Purity Determination
via LC-MS
This protocol is designed to be self-validating by incorporating a natural abundance control to

continuously calibrate the mass spectrometer's response factor.

Sample Preparation: Dissolve D-Lyxose-5-¹³C in ultra-pure, MS-grade water/acetonitrile

(50:50 v/v) to a concentration of 10 µg/mL. Filter through a 0.22 µm PTFE syringe filter.

Causality: Proper filtration removes particulates that cause ion suppression, while ultra-

pure solvents reduce background noise and prevent contamination from naturally

occurring isotopes[2].
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Chromatographic Separation: Inject 5 µL onto a HILIC (Hydrophilic Interaction Liquid

Chromatography) column.

Causality: Normal reversed-phase columns fail to retain highly polar carbohydrates like

lyxose; HILIC ensures adequate retention, clear peak resolution, and sharp peak

shapes[2].

Mass Spectrometry: Operate the MS in negative electrospray ionization (ESI-) mode.

Acquire full scan data at a resolving power of ≥100,000[3].

Data Synthesis & Validation: Extract the ion chromatograms for the monoisotopic mass (m/z

150.05 for unlabeled) and the M+1 mass (m/z 151.05 for 5-¹³C)[6]. Integrate the peaks. The

isotopic purity is validated by comparing the ratio of the enriched isotope to the sum of all

isotopic species, applying background correction for natural ¹³C abundance[2].

Protocol 2: Positional Validation via ¹³C-Filtered ¹H NMR
Sample Preparation: Dissolve 5 mg of D-Lyxose-5-¹³C in 0.5 mL of Deuterium Oxide (D₂O,

99.9% D).

Causality: D₂O is used to lock the NMR signal and eliminate the massive H₂O solvent

peak that would otherwise obscure the carbohydrate's proton signals.

Acquisition: Acquire a 1D ¹H NMR spectrum and a ¹³C-decoupled ¹H spectrum at 600 MHz.

Analysis: Locate the C5 protons. In the standard ¹H spectrum, these protons will appear as a

pair of doublets due to the massive ¹J_HC coupling (140–150 Hz)[5].

Validation: Compare the integrated area of the ¹³C-coupled satellite peaks to any residual

central peak (representing the ¹²C fraction). A >99% satellite integration internally validates

the >99% positional enrichment claim.

Quality Control Workflow Visualization
To ensure absolute trustworthiness, a multi-modal QC workflow must be established. The

diagram below illustrates the orthogonal validation pathways required to certify a batch of D-

Lyxose-5-¹³C.
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Orthogonal QC workflow for D-Lyxose-5-¹³C, integrating LC-MS, NMR, and HPLC for batch

validation.
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Conclusion
For researchers conducting high-stakes metabolic flux analysis or structural NMR studies, the

quality of the stable isotope tracer is the bedrock of reproducible data. Settling for standard-

grade D-Lyxose-5-¹³C (<95% enrichment) introduces mathematical artifacts and isobaric noise

that compromise scientific integrity. By demanding orthogonal, self-validating QC metrics—

specifically ultrahigh-resolution LC-MS for enrichment and ¹J_HC NMR for positional fidelity—

drug development professionals can ensure their metabolic models reflect biological reality, not

analytical error.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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